2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile

• IUPAC Name: 2-(3,4-dimethylphenoxy)pyridine-3-carbonitrile
• InChI: InChI=1S/C14H12N2O/c1-10-5-6-13(8-11(10)2)17-14-12(9-15)4-3-7-16-14/h3-8H,1-2H3
• InChI Key: LQPQISFJORDSKJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC2=C(C=CC=N2)C#N)C
• Molecular Formula: C14H12N2O
• Molecular Weight: 224.26 g/mol

Description

2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the pyridine family and is widely used as a tool compound to study the effects of nitrification inhibitors on soil nitrogen transformations.

Mechanism of Action

2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile inhibits the activity of the ammonia-oxidizing bacteria (AOB) and nitrite-oxidizing bacteria (NOB), which are responsible for the nitrification process. The exact mechanism of inhibition is not fully understood, but it is believed that 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile interferes with the electron transfer chain of these bacteria, leading to a decrease in their activity.
Biochemical and physiological effects:
2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile has been shown to have no toxic effects on plants, animals, or humans. It is rapidly metabolized in the soil and does not accumulate in the environment. 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile has been shown to have no adverse effects on soil microbial communities, and it does not affect the growth of crops.

Advantages and Limitations for Lab Experiments

2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile is a useful tool compound for studying the effects of nitrification inhibitors on soil nitrogen transformations. It is easy to use, and its effects on nitrification can be easily measured. However, 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile has some limitations for lab experiments. It is not a natural compound, and its effects on soil microbial communities may not be representative of those of natural nitrification inhibitors. Additionally, 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile is not effective against all nitrifying bacteria, and its effectiveness may vary depending on the soil conditions.

Future Directions

There are several future directions for 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile research. One area of interest is the development of new nitrification inhibitors that are more effective and have fewer limitations than 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile. Another area of interest is the study of the long-term effects of 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile on soil microbial communities and crop production. Additionally, 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile has potential applications in other fields, such as medicine and material science, and further research is needed to explore these possibilities.
Conclusion:
In conclusion, 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis is relatively simple, and it is widely used as a nitrification inhibitor in soil science research. 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile inhibits the activity of the nitrifying bacteria and reduces the rate of nitrification, which can improve nitrogen retention in the soil and reduce nitrogen losses. 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile has no toxic effects on plants, animals, or humans and does not accumulate in the environment. However, 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile has some limitations for lab experiments, and further research is needed to explore its potential applications in other fields.

Synthesis Methods

The synthesis of 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile involves the reaction of 2,3-dimethylpyridine with 3,4-dimethylphenol in the presence of a base and a nitrile source. The reaction proceeds under mild conditions and yields 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile as a white crystalline solid in high purity. The synthesis of 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile is relatively simple and can be easily scaled up for industrial production.

Scientific Research Applications

2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile is widely used as a nitrification inhibitor in soil science research. Nitrification is a process that converts ammonium to nitrate, which is an important step in the nitrogen cycle. However, excessive nitrification can lead to the loss of nitrogen from the soil, which can have negative impacts on crop yield and the environment. 2-(3,4-Dimethylphenoxy)pyridine-3-carbonitrile inhibits the activity of the nitrifying bacteria and reduces the rate of nitrification, which can improve nitrogen retention in the soil and reduce nitrogen losses.